9-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-oxa-9-azaspiro[5.5]undecane-7-carboxylic acid

• IUPAC Name: 9-(9H-fluoren-9-ylmethoxycarbonyl)-3-oxa-9-azaspiro[5.5]undecane-11-carboxylic acid
• InChI: InChI=1S/C25H27NO5/c27-23(28)22-15-26(12-9-25(22)10-13-30-14-11-25)24(29)31-16-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,21-22H,9-16H2,(H,27,28)
• InChI Key: VMKDUADCIACXGW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC(C12CCOCC2)C(=O)O)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35
• Molecular Formula: C25H27NO5
• Molecular Weight: 421.5 g/mol
• CAS RN: 2219407-88-0

Description

This compound, with the CAS Number 2219407-88-0, is a chemical with a molecular weight of 421.49. It is typically stored at room temperature and has a purity of 95%. It is usually in the form of a powder.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. More specific physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the sources I have access to.

Scientific Research Applications

Preparation of Fmoc-Amino Acids

A study by Rao et al. (2016) presents the use of a reagent similar to the compound , 9-fluorenylmethoxy-carbonyl-N-hydroxy-3-azaspiro[5,5]undecane-2,4-dione ester (Fmoc-OASUD), for the preparation of Fmoc-amino acids. These amino acids, prepared using Fmoc-OASUD, are noted for their high purity and yields, free from impurities usually found in Fmoc-OSu-prepared acids. This is attributed to the higher stability of Fmoc-OASUD compared to Fmoc-OSu (Rao et al., 2016).

Synthesis of Antibacterial Agents

Lukin et al. (2022) explored derivatives of 1-oxa-9-azaspiro[5.5]undecane, similar in structure to the target compound, in synthesizing new ciprofloxacin derivatives. These derivatives showed antibacterial activity against certain gram-positive and gram-negative bacteria strains, displaying higher potency against specific strains compared to standard ciprofloxacin (Lukin et al., 2022).

Surfactants for Carbon Nanotubes

Cousins et al. (2009) utilized N-Fluorenyl-9-methoxycarbonyl-protected amino acids as surfactants for carbon nanotubes. These surfactants created homogeneous aqueous nanotube dispersions on-demand under constant and physiological conditions. This application highlights the compound's potential in nanotechnology and materials science (Cousins et al., 2009).

Synthesis of Anti-Inflammatory Agents

Burch et al. (1991) investigated N-(fluorenyl-9-methoxycarbonyl) amino acids, which share structural similarities with the target compound, for their anti-inflammatory properties. These compounds showed broad-spectrum anti-inflammatory activity, particularly effective against conditions involving activated T lymphocytes and leukocyte infiltration (Burch et al., 1991).

Safety and Hazards

The compound has been labeled with the GHS07 pictogram, indicating that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Mechanism of Action

Target of Action

The compound, also known as 9-(9H-Fluoren-9-ylmethoxycarbonyl)-3-oxa-9-azaspiro[5.5]undecane-11-carboxylic acid, is a derivative of tyrosine . Tyrosine is a non-essential amino acid that plays a critical role in the production of several important substances in the body, including proteins, enzymes, and neurotransmitters.

Mode of Action

As a tyrosine derivative, this compound may interact with its targets in a similar manner to tyrosine itself . Tyrosine is known to influence the secretion of anabolic hormones, supply fuel during exercise, enhance mental performance during stress-related tasks, and prevent exercise-induced muscle damage .

Biochemical Pathways

Given its relation to tyrosine, it may be involved in the synthesis of proteins and neurotransmitters, and the regulation of hormones .

Result of Action

The molecular and cellular effects of this compound’s action are likely to be similar to those of tyrosine, given their structural relationship . This could include influencing hormone secretion, providing energy during physical activity, enhancing cognitive performance under stress, and protecting against exercise-induced muscle damage .

Action Environment

For instance, the compound is stable at room temperature .

: MedChemExpress : MedChemExpress : RSC Publishing